Cas no 15639-87-9 ((2-PHENYLCYCLOPROPYL)METHANAMINE)

• Product Name: (2-PHENYLCYCLOPROPYL)METHANAMINE
• CAS No: 15639-87-9
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 5210207
• Update Time: 2025-10-31

(2-PHENYLCYCLOPROPYL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• (2-PHENYLCYCLOPROPYL)METHANAMINE
• Cyclopropanemethanamine, 2-phenyl-

• Inchi： 1S/C10H13N/c11-7-9-6-10(9)8-4-2-1-3-5-8/h1-5,9-10H,6-7,11H2
• InChI Key： ATTLDOZXPZCOGK-UHFFFAOYSA-N
• SMILES： C1(CN)CC1C1=CC=CC=C1

Additional information on (2-PHENYLCYCLOPROPYL)METHANAMINE

Introduction to (2-PHENYLCYCLOPROPYL)METHANAMINE (CAS No. 15639-87-9)

(2-PHENYLCYCLOPROPYL)METHANAMINE, also known by its CAS number 15639-87-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropyl and phenyl functional groups, which confer it with distinct chemical and biological properties. The compound's structure and reactivity make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical structure of (2-PHENYLCYCLOPROPYL)METHANAMINE consists of a cyclopropyl ring attached to a phenyl group, with an amino group at the methylene bridge. This arrangement provides a rigid, planar structure that can interact with biological targets in specific and predictable ways. The cyclopropyl moiety, in particular, is known for its ability to influence the conformational flexibility and stability of molecules, making it an attractive feature for drug design.

Recent studies have explored the potential applications of (2-PHENYLCYCLOPROPYL)METHANAMINE in various therapeutic areas. One notable area of research is its use as a scaffold for the development of central nervous system (CNS) active compounds. The compound's ability to cross the blood-brain barrier and its interaction with neurotransmitter systems make it a promising candidate for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

In addition to its potential in CNS disorders, (2-PHENYLCYCLOPROPYL)METHANAMINE has been investigated for its anti-inflammatory properties. Preclinical studies have shown that derivatives of this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (2-PHENYLCYCLOPROPYL)METHANAMINE has been optimized through various methods, including transition metal-catalyzed reactions and organocatalytic approaches. These advancements have improved the efficiency and scalability of the synthesis process, making it more accessible for industrial applications. The ability to produce this compound in high yields and purity is crucial for its use in pharmaceutical development.

From a pharmacological perspective, the safety profile of (2-PHENYLCYCLOPROPYL)METHANAMINE is an important consideration. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The potential therapeutic applications of (2-PHENYLCYCLOPROPYL)METHANAMINE are not limited to neurological and inflammatory disorders. Recent research has also explored its use as an antiviral agent. Studies have shown that certain derivatives of this compound can inhibit viral replication, particularly in the context of RNA viruses such as influenza and coronaviruses. This finding opens up new avenues for the development of antiviral therapies using this scaffold.

In conclusion, (2-PHENYLCYCLOPROPYL)METHANAMINE (CAS No. 15639-87-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in modern drug discovery efforts.